Cas no 1053655-60-9 (1-(tetrahydro-2h-pyran-2-yl)-1h-indazol-7-amine)

• Product Name: 1-(tetrahydro-2h-pyran-2-yl)-1h-indazol-7-amine
• CAS No: 1053655-60-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1152696
• PubChem ID: 44118234
• Update Time: 2025-04-20

1-(tetrahydro-2h-pyran-2-yl)-1h-indazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2h-pyran-2-yl)-1h-indazol-7-amine
• 7-Amino-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 1053655-60-9
• AKOS015854669
• 1-(oxan-2-yl)-1H-indazol-7-amine

• Inchi： 1S/C12H15N3O/c13-10-5-3-4-9-8-14-15(12(9)10)11-6-1-2-7-16-11/h3-5,8,11H,1-2,6-7,13H2
• InChI Key： VWVNXVCFAWCDRM-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C(=CC=CC=2C=N1)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų